Cas no 1269534-48-6 (4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine)

• Product Name: 4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine
• CAS No: 1269534-48-6
• MF: C₁₃H₁₂FN₃
• MW: 229.252885818481
• CID: 5216971
• Update Time: 2025-06-08

4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine
• 5-(4-Fluoro-phenyl)-2-methyl-3-prop-2-ynyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(4-fluorophenyl)-2-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C13H12FN3/c1-3-8-17-9(2)16-12(13(17)15)10-4-6-11(14)7-5-10/h1,4-7H,8,15H2,2H3
• InChI Key： MHORWDWMPSNOPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(N)N(CC#C)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 2
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine

Introduction to 4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine and Its Significance in Modern Chemical Biology

4-(4-Fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine, identified by its CAS number 1269534-48-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a combination of fluorine-substituted aromatic rings, an alkyne group, and an imidazole core, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular probes.

The compound's structure is characterized by a 4-fluorophenyl group, which introduces a electron-withdrawing effect and modulates the electronic properties of the molecule. This feature is particularly relevant in the design of bioactive molecules, where fluorine substitution can enhance binding affinity, metabolic stability, and pharmacokinetic profiles. The imidazole ring is a common motif in many bioactive compounds, including natural products and drugs, due to its ability to form hydrogen bonds and interact with biological targets. In this context, the 5-amino group on the imidazole ring provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

The presence of a prop-2-ynyl (acetylene) group at the 1-position of the imidazole ring adds another layer of complexity to the molecule. Alkyne functionalities are versatile handles for chemical modifications, allowing for further derivatization through reactions such as Sonogashira coupling, which can be used to introduce aryl or vinyl groups. This flexibility makes 4-(4-fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine a promising building block for the development of novel therapeutic agents.

Recent research has highlighted the potential of this compound as a scaffold for targeting various biological pathways. For instance, studies have demonstrated its utility in inhibiting enzymes involved in cancer metabolism. The fluorophenyl moiety has been shown to enhance interactions with specific amino acid residues in enzyme active sites, leading to improved binding affinity. Additionally, the alkyne group has been exploited for site-specific labeling in proteomics studies, enabling researchers to track protein-protein interactions with high precision.

In drug discovery pipelines, 4-(4-fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine has been used to develop small molecules that modulate signaling pathways relevant to inflammation and neurodegeneration. The imidazole core is particularly well-suited for interacting with receptors and ion channels, making it an attractive scaffold for designing compounds that can modulate neuronal activity. Preliminary studies have shown that derivatives of this compound exhibit promising effects on reducing neuroinflammation, which could have therapeutic implications for conditions such as Alzheimer's disease and Parkinson's disease.

The compound's structural features also make it a valuable tool for developing probes in chemical biology. The combination of fluorine substitution and alkyne functionality allows for detailed structural elucidation using advanced spectroscopic techniques such as NMR and mass spectrometry. Furthermore, the amino group provides a site for bioconjugation, enabling the synthesis of probes that can be used in live-cell imaging and other biochemical assays.

From a synthetic chemistry perspective, 4-(4-fluorophenyl)-2-methyl-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine serves as an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis involves multi-step reactions that showcase modern organic transformations, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling. These synthetic strategies not only highlight the versatility of the compound but also provide insights into methodologies that can be applied to other heterocyclic systems.

The growing interest in fluorinated compounds in medicinal chemistry underscores the importance of molecules like 4-(4-fluorophenyl)-2-methyl-1-(prop-2-yn-1-yll)-1H-imidazol -5 -amine. Fluorine atoms can significantly influence drug-like properties such as lipophilicity, solubility, and metabolic stability. As a result, compounds containing fluorine substituents are frequently encountered in clinical trials and approved drugs. The unique combination of structural features in this compound positions it as a candidate for further exploration in both academic research and industrial drug development.

Future directions for research on this compound may include exploring its potential as an intermediate in library synthesis programs aimed at identifying novel bioactive molecules. Additionally, computational modeling studies could provide insights into its interactions with biological targets at an atomic level. Such studies would not only enhance our understanding of its mechanism of action but also guide the design of more potent derivatives.

In conclusion, 4-(4-fluorophenyl)-2-methyl - 1 -(prop - 2 - yn - 1 - yl) - 1 H - imidazol - 5 - amine (CAS no: 1269534 - 48 - 6) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of molecular innovation in the coming years.